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Abstract
This application note describes a robust High-Performance Liquid Chromatography with

Ultraviolet (HPLC-UV) detection method for the screening and quantification of carbodenafil in
dietary supplements. Carbodenafil is an unapproved analogue of sildenafil, a

phosphodiesterase type 5 (PDE-5) inhibitor, which has been illicitly added to products

marketed for male sexual enhancement. The presented protocol provides a reliable

methodology for the identification and quantification of carbodenafil, ensuring consumer safety

and regulatory compliance. This method is intended for use by researchers, scientists, and

professionals in the fields of drug development and quality control.

Introduction
Dietary supplements intended to enhance male sexual performance are a growing market.

However, these products are often adulterated with undeclared synthetic phosphodiesterase

type 5 (PDE-5) inhibitors or their analogues. Carbodenafil, a sildenafil analogue, is one such

substance that has been identified in adulterated supplements. Its presence is illegal and

poses a significant health risk to consumers, as the safety and efficacy of this compound have

not been evaluated by regulatory agencies. Therefore, a reliable and accessible analytical

method for the detection of carbodenafil is crucial. High-Performance Liquid Chromatography

with Ultraviolet (HPLC-UV) detection is a widely used, cost-effective, and robust technique for

the analysis of such adulterants in complex matrices like dietary supplements.[1][2]
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Chemical Structure of Carbodenafil
Carbodenafil is structurally related to sildenafil, with modifications to the piperazine ring.

IUPAC Name: 5-[2-ethoxy-5-(4-ethylpiperazine-1-carbonyl)phenyl]-1-methyl-3-propyl-6H-

pyrazolo[4,3-d]pyrimidin-7-one[3]

Molecular Formula: C₂₄H₃₂N₆O₃[3]

Molecular Weight: 452.5 g/mol [3]

Experimental Protocols
Sample Preparation
The sample preparation protocol is designed to efficiently extract carbodenafil from various

supplement matrices, including powders, capsules, and soft gels.

Materials:

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Deionized water

n-Hexane (for soft gels)

Vortex mixer

Ultrasonic bath

Centrifuge

0.45 µm syringe filters (e.g., PTFE or nylon)

Procedure for Powders and Capsules:
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Accurately weigh 100 mg of the homogenized supplement powder (for capsules, open and

use the contents) into a 15 mL centrifuge tube.

Add 10 mL of methanol to the tube.

Vortex for 1 minute to ensure the sample is fully wetted.

Sonicate the mixture in an ultrasonic bath for 30 minutes to facilitate extraction.

Centrifuge the sample at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

If necessary, dilute the sample with the mobile phase to fall within the calibration range.

Procedure for Soft Gel Capsules:

Cut open the soft gel capsule and transfer the contents into a 15 mL centrifuge tube.

Add 10 mL of methanol and vortex for 1 minute.

Sonicate for 30 minutes.

Add 5 mL of n-hexane, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes to

separate the layers.

Carefully collect the lower methanolic layer, avoiding the upper hexane layer which contains

oily excipients.

Filter the methanolic extract through a 0.45 µm syringe filter into an HPLC vial.

HPLC-UV Method
This method is based on established protocols for the analysis of sildenafil and its analogues.

[1][2][4]

Instrumentation:

HPLC system with a UV/Vis or Diode Array Detector (DAD)
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C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

Autosampler

Chromatographic Conditions:

Parameter Value

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient

0-2 min: 20% B2-12 min: 20% to 80% B12-15

min: 80% B15-16 min: 80% to 20% B16-20 min:

20% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 290 nm

Standard Preparation:

Prepare a stock solution of carbodenafil standard at 1 mg/mL in methanol. From this stock,

create a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution with

the mobile phase.

Data Presentation
Method Validation Summary
The HPLC-UV method should be validated according to ICH guidelines to ensure its suitability

for the intended purpose.[1] The following table summarizes typical validation parameters for

the analysis of sildenafil analogues.
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Parameter Typical Value

Linearity (R²) > 0.999

Limit of Detection (LOD) 0.1 - 0.5 µg/mL

Limit of Quantification (LOQ) 0.5 - 1.5 µg/mL

Accuracy (% Recovery) 95 - 105%

Precision (% RSD) < 2%

Retention Time Analyte-specific (to be determined)

Quantitative Analysis Example
The concentration of carbodenafil in a supplement sample is calculated using the linear

regression equation obtained from the calibration curve.

Concentration (µg/mL) = (Peak Area - y-intercept) / slope

To obtain the amount of carbodenafil per dosage unit (e.g., capsule):

Amount (mg/capsule) = Concentration (µg/mL) * Dilution Factor * Volume of Extract (mL) / 1000

Visualizations
Experimental Workflow
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Sample Preparation

HPLC-UV Analysis

Weigh 100mg of Supplement

Add 10mL Methanol, Vortex & Sonicate

Centrifuge at 4000 rpm

Filter through 0.45µm Syringe Filter

Inject 10µL into HPLC

Filtered Extract

Separation on C18 Column

UV Detection at 290 nm

Quantification using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for the extraction and analysis of carbodenafil in supplements.
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Logical Relationship of PDE-5 Inhibitors

Sildenafil
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Carbodenafil
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Analogue
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Caption: Relationship between sildenafil and its analogues, including carbodenafil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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